4-[(1-Methyl-1H-tetrazol-5-yl)sulfanyl]butanoic acid

• CAS No.: 80085-65-0
• Molecular Formula: C6H10N4O2S
• Molecular Weight: 202.24 g/mol
• IUPAC Name: 4-(1-methyltetrazol-5-yl)sulfanylbutanoic acid
• InChI: InChI=1S/C6H10N4O2S/c1-10-6(7-8-9-10)13-4-2-3-5(11)12/h2-4H2,1H3,(H,11,12)
• InChI Key: GXYAIXLRJQXSQG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SCCCC(=O)O

Description

4-[(1-Methyl-1H-tetrazol-5-yl)sulfanyl]butanoic acid is a useful research compound. Its molecular formula is C6H10N4O2S and its molecular weight is 202.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.93 g of 4-(1-methyltetrazol-5-ylthio)-butyric acid ethyl ester are dissolved in 50 ml of THF, 15 ml of 1N NaOH are added and the whole is stirred for 3 hours at room temperature. Most of the THF is then concentrated by evaporation under reduced pressure in a rotary evaporator and the residue is washed with ethyl acetate. The aqueous solution is adjusted to pH 3 with 4N HCl and extracted three times with ethyl acetate. After drying over sodium sulphate and concentration by evaporation under reduced pressure, the pure title compound is obtained.